![molecular formula C19H19N3O4 B2804304 2-(2-methoxyphenoxy)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide CAS No. 1448063-32-8](/img/structure/B2804304.png)
2-(2-methoxyphenoxy)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-methoxyphenoxy)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H19N3O4 and its molecular weight is 353.378. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antitumor Activities:
- A study by Kaya et al. (2017) explored derivatives of 1,3,4-oxadiazole for their potential as antimicrobial and antitumor agents. They found that compounds with a 1,3,4-oxadiazole ring exhibited significant inhibitory activity against certain human tumor cell lines, including A549 lung and MCF7 breast cancer cells. This suggests potential applications of 2-(2-methoxyphenoxy)-N-(2-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide in cancer research and therapy due to its structural similarity (Kaya et al., 2017).
Pharmacological Evaluation for Tumor Inhibition:
- In another study, Faheem (2018) conducted computational and pharmacological evaluations of novel 1,3,4-oxadiazole derivatives. They assessed these compounds for toxicity, tumor inhibition, and other pharmacological properties. This research indicates the potential of such compounds in developing new therapeutic agents for cancer treatment (Faheem, 2018).
Potential as CRMP 1 Inhibitors in Lung Cancer Treatment:
- Panchal et al. (2020) studied derivatives of 1,3,4-oxadiazole as Collapsin Response Mediator Protein 1 (CRMP 1) inhibitors, potentially for treating lung cancer. This research demonstrates the relevance of these compounds in developing new cancer treatments, particularly for lung cancer (Panchal, Rajput, & Patel, 2020).
Antibacterial Activity:
- A study by Rai et al. (2009) synthesized and tested novel oxadiazoles for antibacterial activity. The compounds showed significant activity against various bacteria, indicating the potential of this compound and its derivatives in antimicrobial research (Rai, Narayanaswamy, Shashikanth, & Arunachalam, 2009).
Potential for Anticonvulsive Activity:
- Research by Tsitsa et al. (1989) on bisubstituted 1,3,4-oxadiazoles revealed significant anticonvulsant potency in some compounds. This finding suggests the possible use of this compound in developing new treatments for convulsive disorders (Tsitsa, Papadaki-Valiraki, Siatra-Papastaikoudi, Papadopoulou-Daifoiti, & Vamvakidis, 1989).
properties
IUPAC Name |
2-(2-methoxyphenoxy)-N-[2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4/c1-13-20-19(26-22-13)11-14-7-3-4-8-15(14)21-18(23)12-25-17-10-6-5-9-16(17)24-2/h3-10H,11-12H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGSQUFQOGUPIHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CC2=CC=CC=C2NC(=O)COC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.